Cas no 1171924-32-5 ({2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol)

• Product Name: {2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol
• CAS No: 1171924-32-5
• MF: C₁₄H₁₃ClO₂S
• MW: 280.769821882248
• MDL: MFCD12546779
• CID: 4683247
• Update Time: 2025-11-03

{2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol Chemical and Physical Properties

Names and Identifiers

• {2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol

• MDL： MFCD12546779
• Inchi： 1S/C14H13ClO2S/c1-17-13-4-2-3-10(12(13)9-16)5-6-11-7-8-14(15)18-11/h2-8,16H,9H2,1H3/b6-5+
• InChI Key： VWJVZINDXBYAFK-AATRIKPKSA-N
• SMILES： ClC1=CC=C(/C=C/C2C=CC=C(C=2CO)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Topological Polar Surface Area: 57.7

Additional information on {2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol

Introduction to {2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol (CAS No. 1171924-32-5)

{2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol} is a complex organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound, identified by its CAS number 1171924-32-5, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a {5-Chloro-thiophen-2-yl} group and a {methoxy} substituent in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further research and development.

The compound's molecular framework consists of a phenyl ring connected to a vinyl group, which is further substituted with a {5-Chloro-thiophen-2-yl} moiety. This arrangement not only imparts specific electronic properties but also opens up possibilities for diverse chemical modifications. The {methoxy} group at the 6-position of the phenyl ring adds another layer of functionality, enabling interactions with various biological targets. Such structural features make {2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol a promising candidate for drug discovery and material innovation.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological systems in unique ways. The structural motifs present in {2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol have been explored for their potential in modulating biological pathways. For instance, the {5-Chloro-thiophen-2-yl} group is known to exhibit properties that can influence enzyme activity and receptor binding. This has led to investigations into its role in developing new therapeutic agents for various diseases.

One of the most exciting aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been leveraging its structural features to design molecules that can interact with specific targets in the body. The combination of the phenyl ring, vinyl group, and substituents like {5-Chloro-thiophen-2-yl} and {methoxy} allows for a high degree of customization, enabling chemists to fine-tune the properties of the compound for specific applications.

Recent studies have highlighted the compound's role in developing new drug candidates. For example, researchers have investigated its potential as an intermediate in synthesizing molecules that can inhibit certain enzymes involved in inflammatory responses. The ability of {2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol to modulate these pathways makes it a valuable asset in the quest for novel therapeutics.

The compound's chemical properties also make it interesting from a material science perspective. Its ability to form stable complexes with other molecules has led to explorations in using it as a component in advanced materials. These materials could have applications ranging from electronics to biodegradable polymers, showcasing the versatility of this compound.

In conclusion, {2-[2-(5-Chloro-thiophen-2-yl)-vinyl]-6-methoxy-phenyl}-methanol (CAS No. 1171924-32-5) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and chemical properties make it a promising candidate for further research and development. As scientists continue to explore its applications, we can expect to see more innovative uses emerge, contributing to advancements in medicine and technology.